Cas no 2305551-18-0 (N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide)
N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)prop-2-enamide
- Z3024764334
- EN300-26584459
- 2305551-18-0
- N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide
-
- Inchi: 1S/C15H17NO/c1-2-14(17)16-15-12-7-3-5-10(12)9-11-6-4-8-13(11)15/h2,9H,1,3-8H2,(H,16,17)
- InChI Key: DQTNKBIRLYFMDR-UHFFFAOYSA-N
- SMILES: O=C(C=C)NC1=C2CCCC2=CC2CCCC=21
Computed Properties
- Exact Mass: 227.131014166g/mol
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26584459-0.05g |
N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)prop-2-enamide |
2305551-18-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide
Research Briefing on N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide (CAS: 2305551-18-0)
N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide (CAS: 2305551-18-0) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hexahydro-s-indacene scaffold conjugated with a propenamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.
The synthesis of N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have optimized the synthetic route to facilitate scalable production, which is critical for preclinical and clinical studies. The compound's stability under physiological conditions has also been evaluated, demonstrating its suitability for in vivo applications.
Pharmacological investigations have revealed that N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide exhibits potent activity against specific molecular targets implicated in inflammatory and oncogenic pathways. In vitro assays using cell lines have demonstrated its ability to modulate key signaling cascades, such as NF-κB and MAPK, which are central to inflammatory responses and cancer progression. These findings suggest its potential as an anti-inflammatory or anti-cancer agent, warranting further exploration in animal models.
Recent in vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. In rodent models of inflammation, N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide significantly reduced markers of inflammation without observable toxicity at therapeutic doses. Additionally, pharmacokinetic studies have indicated favorable absorption and distribution properties, with a half-life conducive to once-daily dosing. These attributes highlight its translational potential.
Despite these promising results, challenges remain in the development of N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide. Further studies are needed to elucidate its precise mechanism of action and to identify potential off-target effects. Additionally, formulation optimization may be required to enhance its bioavailability and therapeutic index. Collaborative efforts between academic and industrial researchers are essential to address these gaps and advance the compound toward clinical trials.
In conclusion, N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide (CAS: 2305551-18-0) represents a promising candidate for therapeutic development, with demonstrated efficacy in preclinical models. Its unique chemical structure and pharmacological profile warrant continued investigation to fully realize its potential in treating inflammatory and oncological diseases. Future research should focus on mechanistic studies, formulation development, and translational research to bridge the gap between bench and bedside.
2305551-18-0 (N-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)